Cas no 1805880-94-7 (3-Cyano-2-ethylphenylpropanal)

• Product Name: 3-Cyano-2-ethylphenylpropanal
• CAS No: 1805880-94-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 4794395
• Update Time: 2023-08-17

3-Cyano-2-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethylphenylpropanal

• Inchi： 1S/C12H13NO/c1-3-11-10(7-13)5-4-6-12(11)9(2)8-14/h4-6,8-9H,3H2,1-2H3
• InChI Key： SRKSUYSSHPGEAX-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=C(C#N)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9